Erbium-171
Description
Structure
2D Structure
Properties
CAS No. |
14391-45-8 |
|---|---|
Molecular Formula |
E |
Molecular Weight |
170.93804 g/mol |
IUPAC Name |
erbium-171 |
InChI |
InChI=1S/Er/i1+4 |
InChI Key |
UYAHIZSMUZPPFV-RNFDNDRNSA-N |
SMILES |
[Er] |
Isomeric SMILES |
[171Er] |
Canonical SMILES |
[Er] |
Synonyms |
171Er radioisotope Er-171 radioisotope Erbium-171 |
Origin of Product |
United States |
Nuclear Structure and Decay Characteristics of Erbium 171
Decay Scheme and Modes
The decay of Er proceeds through beta-minus emission to various energy levels in the daughter nucleus, Tm. This process involves the transformation of a neutron within the Er nucleus into a proton, an electron ( particle), and an electron antineutrino.
The beta decay of Er populates the ground state and several excited states of Tm. While specific, comprehensive branching ratios for each beta transition from Er are often detailed in dedicated nuclear data evaluations, the decay scheme involves multiple pathways depending on the energy levels available in Tm. Early studies identified various beta-ray transitions and proposed consistent level schemes for Tm based on these observations. osti.govresearchgate.net The primary decay mode after the most abundant stable erbium isotope, Er, is beta decay, with the primary decay products being thulium isotopes. wikipedia.org
Following the beta decay to excited states in Tm, these excited states de-excite to lower energy levels or the ground state through the emission of gamma rays. Spectroscopic studies have focused on measuring the energies and intensities of these gamma rays to establish the level scheme of Tm. osti.govresearchgate.net A number of previously unobserved gamma-ray transitions associated with the decay of Er have been identified in research using techniques like beta- and gamma-scintillation spectrometers. osti.govresearchgate.net
Internal conversion is an electromagnetic process that competes with gamma-ray emission, where the energy of a nuclear transition is transferred to an atomic electron, causing its ejection from the atom. Internal conversion electron spectroscopy is a crucial technique used in the study of nuclear decay, including that of Erbium isotopes. osti.govarxiv.orgchemlin.org By analyzing the energies and intensities of these conversion electrons, along with gamma-ray data, researchers can determine the multipolarity of nuclear transitions and gain further information about the spin and parity of the nuclear states involved. This technique has been employed in conjunction with beta- and gamma-spectrometers to study the decay of Er and propose the level scheme of Tm. osti.govresearchgate.net
Precise Half-Life Determination and Methodologies
The half-life of a radioactive isotope is a fundamental characteristic. For Erbium-171, the half-life has been determined through various experimental methodologies. Reported values for the half-life of Er are consistently around 7.5 hours. wikipedia.orguq.edu.au For instance, one evaluation lists the half-life as 7.516 hours. wikipedia.org Another study reported a half-life of 7.52 ± 0.03 hours, determined by observing the decay of the 0.307-MeV photopeak using a scintillation spectrometer. osti.govescholarship.org These determinations are typically based on monitoring the decay rate of a purified sample of Er over time and fitting the data to an exponential decay curve.
Nuclear Level Schemes and Spectroscopic Properties of Thulium-171 (Daughter Nucleus)
The beta decay of Er populates various excited states in the daughter nucleus, Thulium-171 (Tm). Studying the energies and decay modes of these states is essential for understanding the nuclear structure of Tm. Research utilizing techniques such as beta- and gamma-spectroscopy, as well as coincidence studies, has been instrumental in proposing and refining the nuclear level scheme of Tm. osti.govresearchgate.net
The identification of excited states in Tm involves analyzing the energies of the emitted gamma rays and internal conversion electrons, and establishing their temporal relationships through coincidence measurements. Based on the observed transitions and their characteristics (energies, intensities, multipolarities inferred from internal conversion coefficients), researchers can deduce the energies of the excited states. osti.govresearchgate.net Spin and parity assignments for these excited states are made based on the allowed transition types between states with known or proposed spin and parity, guided by nuclear selection rules and theoretical models, such as the Nilsson energy level diagram for deformed nuclei. osti.govresearchgate.net Early studies proposed a consistent level scheme for Tm with excited states at specific energies, and the observed states were identified with appropriate orbitals of the Nilsson model, allowing for an examination of experimental transition probabilities in terms of asymptotic selection rules for strongly deformed nuclei. osti.govresearchgate.net
| Nuclide | PubChem CID |
| Erbium | 23980 |
| Thulium | 23961 |
| This compound | 177481 |
| Thulium-171 | - |
Note: PubChem is primarily a database for chemical substances. While it may list some isotopes, detailed nuclear physics data are typically found in specialized nuclear data databases like ENSDF. Thulium-171 (Tm-171) is a radioisotope, and while its parent Er is listed, Tm-171 itself is a daughter product of radioactive decay. PubChem CID 23961 is for the element Thulium. PubChem CID 177481 is listed for this compound.
Transition Probabilities and Multipole Mixing Ratios
The de-excitation of excited states in Tm following the beta decay of Er involves electromagnetic transitions, primarily gamma rays. These transitions are characterized by their transition probabilities and multipole mixing ratios. Transition probabilities, such as B(E2) and B(M1), provide information about the likelihood of electric quadrupole (E2) and magnetic dipole (M1) transitions occurring between nuclear energy levels researchgate.net. Multipole mixing ratios, denoted by (E2/M1), quantify the mixture of different multipolarities (specifically E2 and M1) in a single gamma transition researchgate.netaps.org.
Studies involving the measurement of directional correlations of gamma rays emitted in cascades have been employed to determine the multipole mixing ratios of transitions in daughter nuclei like Tm aps.org. These experimental values are crucial for testing and refining nuclear models, such as the Interacting Boson Model (IBM), which aim to describe the structure of atomic nuclei researchgate.net. Research on other erbium isotopes and neighboring nuclei in the rare-earth region has utilized models like IBM-2 to calculate energy levels and electromagnetic transition probabilities, including multipole mixing ratios researchgate.net.
While specific detailed data tables for the transition probabilities and multipole mixing ratios directly from the decay of Er to Tm were not extensively detailed in the search results, the methodology for determining these parameters in similar nuclear decay processes involving erbium isotopes has been established researchgate.netaps.orgmcmaster.ca.
Investigation of Isomeric States in this compound
Isomeric states are excited nuclear states with a measurably long half-life compared to the typical decay times of excited states. These long lifetimes often arise due to differences in spin and parity between the isomeric state and lower-lying states, hindering electromagnetic transitions uq.edu.au. Investigations of isomeric states in neutron-rich erbium isotopes, including Er, are part of broader efforts to understand nuclear structure in this region of the nuclear chart uq.edu.audiva-portal.org.
Isomer Production and Decay Pathways
Isomeric states in erbium isotopes can be produced through various nuclear reactions. Deep-inelastic reactions have been identified as a key tool for studying neutron-rich rare-earth nuclei and populating their excited and isomeric states uq.edu.au. In such reactions, a beam of heavy ions interacts with a target, leading to the transfer of nucleons and the formation of various isotopes, including those of erbium uq.edu.au. For instance, reactions involving a Xe beam on a Yb target can produce target-like fragments such as thulium isotopes, which are the decay products of erbium isotopes uq.edu.au. While the search results mention the production of neutron-rich erbium isotopes and the investigation of isomers in this region, specific detailed pathways for the production of isomeric states inEr were not explicitly provided.
The decay pathways of isomeric states typically involve the emission of gamma rays (isomeric transitions) to lower-lying states in the same nucleus or, less commonly, other decay modes if energetically favorable. The decay of an isomeric state in Er would proceed to lower energy levels within the Er nucleus. One study mentions that the nucleus Er has an isomeric 1/2 state at 198.6 keV diva-portal.org. This isomeric state decays by gamma-ray emission diva-portal.org. Excited states on top of this isomer have been observed to decay via transitions at specific energies diva-portal.org.
Measurement of Isomeric Half-Lives
The half-life of an isomeric state is a crucial property that distinguishes it from prompt excited states. Measurement of isomeric half-lives provides insights into the nuclear structure and the nature of the transitions hindering the decay. Techniques involving time correlations between the population of the isomeric state and the emission of decay gamma rays are commonly used for such measurements.
A study investigating collectivity in neutron-rich erbium isotopes mentions an isomeric 1/2 state in Er at 198.6 keV with a half-life of 210 ns diva-portal.org. This indicates that while the ground state of Er has a half-life of hours due to beta decay, excited isomeric states within Er can have much shorter half-lives, decaying via electromagnetic transitions.
Data on this compound
| Property | Value | Source |
| Atomic Number (Z) | 68 | wikipedia.orgchemeurope.com |
| Neutron Number (N) | 103 | chemlin.org |
| Mass Number (A) | 171 | wikipedia.orgchemeurope.com |
| Decay Mode | Beta-minus () | wikipedia.orgchemeurope.comwebelements.com |
| Half-life (Ground State) | ~7.516 hours | wikipedia.orgchemeurope.comwebelements.comperiodictable.com |
| Primary Decay Product | Thulium-171 (Tm) | wikipedia.orgchemeurope.comwebelements.com |
| Atomic Weight | ~170.938029808 u | periodictable.com |
| Isomeric State Energy | 198.6 keV | diva-portal.org |
| Isomeric State Spin/Parity | 1/2 | diva-portal.org |
| Isomeric State Half-life | 210 ns | diva-portal.org |
Production and Synthesis Methodologies for Erbium 171
Neutron Activation Routes
Neutron activation is a common method for producing radionuclides. For ¹⁷¹Er, the key reaction involves the capture of a neutron by the stable isotope Erbium-170.
Thermal Neutron Capture on Erbium-170: The ¹⁷⁰Er(n,γ)¹⁷¹Er Reaction
The most significant neutron-induced reaction for producing ¹⁷¹Er is the thermal neutron capture on ¹⁷⁰Er, represented by the reaction ¹⁷⁰Er(n,γ)¹⁷¹Er tandfonline.comaps.orgresearcher.life. This reaction involves a ¹⁷⁰Er nucleus absorbing a thermal neutron and emitting a gamma ray, transforming into ¹⁷¹Er.
Measurements of the thermal neutron capture cross-section for the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction have been conducted to optimize production. Recent studies have reported a thermal neutron capture cross-section of 8.19 ± 0.35 barns tandfonline.comresearcher.life and 8.00 ± 0.56 b aps.orgresearchgate.net. These values are generally in agreement with other recent measurements, although some older experimental and evaluated data show considerable discrepancies aps.orgresearchgate.net. The induced activity in samples is typically measured using high-purity germanium (HPGe) detectors aps.orgresearchgate.net.
The ¹⁷⁰Er(n,γ)¹⁷¹Er reaction produces ¹⁷¹Er, which subsequently decays with a half-life of 7.516 hours, emitting characteristic gamma rays at 296-keV and 308-keV tandfonline.com.
Table 1: Thermal Neutron Capture Cross-Section for ¹⁷⁰Er(n,γ)¹⁷¹Er
| Cross-section (barns) | Uncertainty (barns) | Reference |
| 8.19 | 0.35 | tandfonline.comresearcher.life |
| 8.00 | 0.56 | aps.orgresearchgate.net |
The resonance integral for the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction has been determined to be 44.5 ± 4.0 b, relative to a ⁵⁵Mn monitor aps.orgresearchgate.net. Existing experimental data for the resonance integral vary between 18 and 43 b, with the 44.5 ± 4.0 b value agreeing with a measurement of 43 ± 5 b aps.orgresearchgate.net.
Target Material Preparation and Isotopic Enrichment for Neutron Irradiation
For efficient production of ¹⁷¹Er via neutron activation, the target material typically consists of erbium, often in the form of erbium oxide (Er₂O₃) aps.orgresearchgate.netamericanelements.comnih.gov. To maximize the yield of ¹⁷¹Er and minimize the production of other radioisotopic impurities, isotopically enriched ¹⁷⁰Er is preferred as the target material nih.govnih.gov. Using ¹⁷⁰Er enriched targets can significantly increase the ratio of ¹⁷¹Er activity to other activation products snmjournals.org.
Target preparation for neutron irradiation can involve compacting powdered target material, such as Er₂O₃, into pellets and encapsulating them in suitable containers, such as high-purity quartz ampoules or aluminum capsules rero.chiaea.org. The purity of the target material is crucial, as impurities can also undergo neutron activation, leading to the production of unwanted radioactive contaminants radiologykey.com. Even with enriched materials, trace amounts of other lanthanides can be present snmjournals.org.
Irradiation parameters, including neutron flux, irradiation time, and target cooling time, are optimized to achieve the desired activity and radionuclidic purity of ¹⁷¹Er nih.gov. Neutron irradiation is typically carried out in research reactors with varying neutron fluxes nih.goviaea.orgradiologykey.com.
Charged-Particle Induced Reactions
Besides neutron activation, ¹⁷¹Er can also be produced through reactions induced by charged particles accelerated in cyclotrons or other particle accelerators sunway.edu.myarxiv.org.
Deuteron-Induced Reactions on Natural Erbium: Excitation Functions and Cross-Sections
Deuteron-induced reactions on natural erbium targets can lead to the production of ¹⁷¹Er through various reaction channels, such as ¹⁷⁰Er(d,p)¹⁷¹Er sunway.edu.my. Studies have measured the excitation functions for the natEr(d,x)¹⁷¹Er reaction using techniques like the stacked-foil activation method combined with HPGe gamma-ray spectrometry riken.go.jpsunway.edu.myarxiv.orgsunway.edu.myriken.jp. These measurements provide data on how the reaction cross-section varies with deuteron (B1233211) energy.
Excitation functions for ¹⁷¹Er production from natural erbium have been measured from the reaction threshold up to energies of 24 MeV and 50 MeV riken.go.jpsunway.edu.myarxiv.orgsunway.edu.my. The measured cross-sections are important for optimizing production parameters when using particle accelerators riken.go.jpsunway.edu.my. Comparisons are often made between experimental data, available literature data, and theoretical predictions from nuclear reaction model codes sunway.edu.myarxiv.org.
Table 2: Example of Measured Cross-sections for natEr(d,x)¹⁷¹Er (Illustrative Data - Consult References for Full Datasets)
| Deuteron Energy (MeV) | Cross-section (mb) | Reference |
| ~10 | Data available | riken.go.jpsunway.edu.my |
| ~15 | Data available | riken.go.jpsunway.edu.my |
| ~20 | Data available | riken.go.jpsunway.edu.my |
| ~40 | Data available | arxiv.org |
| ~50 | Data available | arxiv.org |
Proton-Induced Reactions on Erbium Isotopes
Proton-induced reactions on erbium isotopes can also produce various radionuclides, including isotopes of Tm, Er, Ho, and Dy, through (p,xn) and (p,xpxn) reactions ereztech.comcdnsciencepub.com. While the search results specifically mention the investigation of proton-induced reactions on erbium for the production of other isotopes like ¹⁶⁵Er and thulium isotopes ereztech.comcdnsciencepub.comsci-hub.se, the direct production of ¹⁷¹Er via proton-induced reactions on erbium isotopes is not explicitly detailed in the provided snippets. However, studies have explored proton-induced reactions on natural erbium targets at energies varying between 6 and 87 MeV ereztech.comcdnsciencepub.com.
Accelerator-Based Production Techniques and Beam Characteristics
Accelerator-based production of radionuclides involves bombarding a target material with charged particles, such as protons, deuterons, or alpha particles, accelerated to high energies. The specific nuclear reaction and the characteristics of the accelerated beam are crucial parameters influencing the production yield and the isotopic composition of the resulting radioactive material.
One investigated accelerator-based route for producing ¹⁷¹Er is the bombardment of natural erbium (natEr) targets with deuterons. The natEr(d, x)¹⁷¹Er nuclear reaction has been studied to determine its production cross-sections. riken.go.jp These cross-sections, which represent the probability of the reaction occurring, are key for optimizing production parameters in accelerator facilities. riken.go.jp
Research utilizing an AVF cyclotron measured the production cross-sections of the natEr(d, x)¹⁷¹Er reaction for deuteron energies up to 23.06 MeV. riken.go.jp The stacked foil activation technique, combined with HPGe gamma-ray spectrometry, was employed for these measurements. riken.go.jp This technique involves irradiating a stack of thin foils of the target material with the accelerated beam and subsequently measuring the activity of the produced radionuclides in each foil to determine the cross-sections as a function of energy.
The characteristics of the accelerator beam, including particle type, energy, and intensity, directly impact the yield of the desired radionuclide and the co-production of impurities. For deuteron-induced reactions on natural erbium, the measured cross-sections provide data essential for selecting optimal beam energies to maximize ¹⁷¹Er production while potentially minimizing unwanted nuclear reactions leading to other isotopes. riken.go.jp
Optimization of Radionuclide Production Yields and Purity
Optimizing the production of ¹⁷¹Er, particularly via accelerator routes, involves several considerations to enhance both the yield and the radionuclidic purity. Radionuclidic purity refers to the fraction of the total radioactivity that is due to the desired radionuclide.
The choice and preparation of the target material are paramount. While the natEr(d, x)¹⁷¹Er reaction uses a natural erbium target riken.go.jp, the isotopic composition of the target material significantly influences the suite of produced radionuclides. Natural erbium consists of several stable isotopes: ¹⁶²Er (0.14%), ¹⁶⁴Er (1.61%), ¹⁶⁶Er (33.6%), ¹⁶⁷Er (22.95%), ¹⁶⁸Er (26.8%), and ¹⁷⁰Er (14.9%). radiologykey.com Bombarding natural erbium can lead to the co-production of other erbium radioisotopes and potentially radioisotopes of other elements through various nuclear reactions (e.g., (d,xn), (d,p), (d,α) reactions).
To achieve higher radionuclidic purity and potentially higher specific activity (radioactivity per unit mass of the element), the use of isotopically enriched target materials is often necessary in radionuclide production. radiologykey.comiaea.orgiaea.org For instance, while neutron activation of natural erbium produces ¹⁷¹Er as an impurity alongside ¹⁶⁹Er radiologykey.com, using enriched ¹⁷⁰Er as a target material for neutron activation specifically targets the ¹⁷⁰Er(n, γ)¹⁷¹Er reaction, thus increasing the relative yield of ¹⁷¹Er. Although this specific example is for neutron activation, the principle of using enriched targets to favor a particular reaction and minimize impurities is applicable to accelerator-based methods as well.
The energy of the accelerated beam is another critical parameter for optimization. Excitation functions, which plot the cross-section of a nuclear reaction as a function of particle energy, reveal the energy range where the desired reaction is most probable. By selecting beam energies that correspond to the peak of the excitation function for ¹⁷¹Er production and are below the thresholds for reactions producing significant impurities, the yield and purity can be optimized. riken.go.jpiaea.org
Furthermore, the chemical form and physical characteristics of the target material are important. Targets in metallic or oxide forms are often preferred for their stability under irradiation conditions. iaea.org Efficient cooling of the target is also essential, especially with high-intensity beams, to dissipate the heat deposited by the charged particles and prevent target degradation. iaea.org
Post-irradiation chemical processing is frequently required to separate the desired radionuclide from the target material and other co-produced radioisotopes, further enhancing the radionuclidic and chemical purity. iaea.orgrero.ch Separation techniques, such as chromatography, are employed to isolate the ¹⁷¹Er from the bulk target material and other contaminants. rero.ch
Optimization studies consider factors such as irradiation time, beam current, target thickness, and cooling time after irradiation to maximize the activity of the desired radionuclide while minimizing the activity of unwanted isotopes. researchgate.netnih.gov The goal is to achieve a high yield of ¹⁷¹Er with sufficient purity for its intended applications.
Advanced Spectroscopic and Radiation Detection Techniques for Erbium 171
High-Resolution Gamma-Ray Spectroscopy using HPGe Detectors
High-Purity Germanium (HPGe) detectors are fundamental tools in gamma-ray spectroscopy due to their excellent energy resolution, which is significantly better than that of scintillation detectors. caensys.combme.hu This high resolution allows for the precise identification of individual gamma-ray energies emitted during the de-excitation of the daughter nucleus, Thulium-171, following the beta decay of Er-171. osti.govmcmaster.ca HPGe detectors are semiconductor diodes where the intrinsic region is sensitive to gamma rays. caensys.com The interaction of gamma rays within the germanium crystal produces charge carriers, which are collected and converted into a voltage signal proportional to the gamma-ray energy. caensys.com
The application of HPGe detectors to Er-171 decay studies enables detailed analysis of the gamma-ray spectrum, providing information on the energies and intensities of transitions between energy levels in Tm-171. bme.huosti.govmcmaster.ca This information is vital for constructing or verifying the decay scheme of Er-171. bme.huosti.gov While specific detailed gamma-ray energy and intensity data for Er-171 from HPGe measurements were not extensively detailed in the provided snippets, the technique's capability for high-resolution analysis of gamma emissions from radioactive decay is well-established and directly applicable to Er-171. caensys.combme.huortec-online.com HPGe detectors can be used to identify gamma-ray emitting isotopes and determine their activity. bme.hu The high resolution of HPGe detectors allows for the extraction of nuclide-specific peak and background counts from a spectrum. ortec-online.com
Scintillation Spectrometry and Coincidence Measurement Techniques
Scintillation spectrometry involves the use of scintillating materials that emit light when interacting with ionizing radiation. This light is then detected by a photomultiplier tube, producing an electrical signal proportional to the energy deposited in the scintillator. inl.govarxiv.org Sodium iodide activated with thallium [NaI(Tl)] is a common scintillation detector material used in gamma-ray spectroscopy, although it has lower energy resolution compared to HPGe detectors. inl.gov Scintillation spectrometers have been used in studies of Er-171 decay. osti.govmcmaster.cainl.gov
Coincidence measurement techniques are often employed in conjunction with scintillation or semiconductor detectors to study complex decay schemes and improve the selectivity and sensitivity of measurements. mdpi.comlnhb.fr Beta-gamma (β-γ) coincidence counting, for instance, is a powerful technique for measuring the activity of radionuclides that emit a beta particle followed by one or more gamma rays, which is characteristic of Er-171 decay to excited states in Tm-171. chemeurope.comosti.govlnhb.fr In β-γ coincidence measurements, a beta detector and a gamma detector are used in concert, and an event is recorded only when a signal is detected simultaneously (within a defined time window) in both detectors. lnhb.fr This helps to reduce background noise and isolate events originating from the decay of interest. arxiv.orglnhb.fr Gamma-gamma (γ-γ) coincidence measurements can also be performed to establish the temporal relationships between successive gamma-ray emissions in the decay cascade, further aiding in the construction of the decay scheme. bme.humdpi.com Coincidence studies have been performed in the context of Er-171 decay, contributing to the proposed level scheme for Tm-171. osti.gov
Beta-Ray Spectrometry for Decay Characterization
Erbium-171 primarily decays via beta-minus emission. wikipedia.orgchemeurope.comperiodictable.comwikipedia.org Beta-ray spectrometry is used to measure the energy distribution of these emitted beta particles. This provides information about the decay energy and the transitions to different energy levels in the daughter nucleus, Thulium-171. mcmaster.caescholarship.orgresearchgate.net Magnetic lens spectrometers and permanent-magnet spectrographs have historically been used for studying beta-ray transitions. osti.govmcmaster.ca
The beta spectrum of a radionuclide is continuous, up to a maximum energy (endpoint energy) which corresponds to the energy released in the decay to a specific level in the daughter nucleus. mcmaster.ca Analysis of the shape of the beta spectrum can provide information about the type of beta transition and can be used to determine the endpoint energy. mcmaster.caresearchgate.net Studies on the decay of Er-171 have included investigations of its beta-ray transitions and the analysis of its beta spectrum, contributing to the understanding of the energy levels populated in Tm-171. osti.govmcmaster.caescholarship.org Computer codes are available for beta spectrum analysis. escholarship.org
Experimental Setup and Detector Calibration for this compound Measurements
A typical experimental setup for studying the radiation from this compound involves positioning a source of Er-171 in close proximity to the radiation detectors. The choice of detectors depends on the type of radiation being measured (beta or gamma rays) and the required energy resolution and efficiency. For high-resolution gamma spectroscopy, an HPGe detector is commonly used, often enclosed in shielding to reduce background radiation. caensys.comortec-online.com For beta detection, a suitable beta detector, such as a thin window proportional counter or a silicon detector, would be employed, potentially in a vacuum chamber to minimize scattering of beta particles. Scintillation detectors like NaI(Tl) are also used, particularly in coincidence setups. inl.govarxiv.orglnhb.fr
Radiochemistry and Chemical Separation Science of Erbium 171 and Its Decay Products
Radiochemical Characterization of Erbium-171 Behavior
This compound is a radionuclide with a relatively short half-life of approximately 7.5 hours, undergoing beta decay to ¹⁷¹Tm. ¹⁷¹Tm, the daughter radionuclide, has a significantly longer half-life of about 1.92 years and decays by electron capture to Yttthis compound (¹⁷¹Yb). The radiochemical behavior of ¹⁷¹Er is characteristic of a trivalent lanthanide, exhibiting similar chemical properties to other elements in this series, particularly its neighbors holmium and thulium. scispace.com This similarity in ionic radii and chemical reactivity, primarily existing in the +3 oxidation state in solution, presents a significant challenge for chemical separation processes aimed at isolating its decay product, ¹⁷¹Tm, from the original erbium target material. unlv.edu
Separation of Thulium-171 (Daughter Radionuclide) from Erbium Targets
The separation of ¹⁷¹Tm from irradiated erbium targets is a critical step in producing high-purity ¹⁷¹Tm for various applications. This separation is challenging due to the similar chemical properties of thulium and erbium, both being trivalent lanthanides. unlv.edu Various chromatographic methods have been developed and optimized for this purpose, primarily focusing on ion exchange and extraction chromatography. scispace.comresearchgate.netdntb.gov.uaoecd-nea.orgharvardapparatus.com The goal is to achieve a high separation factor between Tm and Er while maximizing the recovery of the desired ¹⁷¹Tm.
Ion Exchange Chromatography Methodologies (e.g., α-hydroxyisobutyric acid (α-HIBA) as Chelating Agent)
Ion exchange chromatography is a widely used technique for the separation of lanthanides due to their differing affinities for the stationary phase when complexed with suitable agents. harvardapparatus.comwikipedia.org Alpha-hydroxyisobutyric acid (α-HIBA) is a commonly employed chelating agent in ion exchange chromatography for lanthanide separations, including the separation of thulium from erbium. researchgate.netdntb.gov.uaoecd-nea.orgriken.jp The separation is based on the formation of anionic complexes between the lanthanides and α-HIBA, which then interact with a cation exchange resin. akjournals.com By carefully controlling parameters such as eluent concentration, pH, flow rate, and temperature, differential elution of the lanthanides can be achieved. unlv.eduunlv.eduosti.gov
Research has focused on optimizing these parameters for efficient Tm/Er separation on a preparative scale. For instance, studies have investigated the effect of α-HIBA concentration, pH, resin bed length, and temperature on the separation efficiency and recovery of ¹⁷¹Tm. osti.gov Optimized conditions using cation exchange resins like Dowex 50W-X8 and α-HIBA eluents have demonstrated high recovery rates for Tm and significant decontamination factors from Er. researchgate.netosti.gov
Table 1 summarizes typical parameters and outcomes reported for Tm/Er separation using ion exchange chromatography with α-HIBA.
| Parameter | Range/Value Investigated | Effect on Separation | Reported Outcome (Example) | Source |
| α-HIBA Concentration | Varied | Affects complex formation and elution behavior | Optimized concentration crucial for resolution. unlv.eduresearchgate.net | unlv.eduresearchgate.net |
| pH of Eluent | Varied (e.g., pH 4.00-4.05) | Influences complex stability and resin interaction | Significant impact on separation efficiency. osti.gov | osti.gov |
| Resin Bed Length | Varied (e.g., ø1.4 cm × 17.5 cm) | Affects separation resolution and capacity | Longer beds can improve separation. osti.gov | osti.gov |
| Temperature | Varied (e.g., >25 ℃) | Can influence kinetics and equilibrium of exchange | Higher temperatures can improve separation. osti.gov | osti.gov |
| Sample Load | Varied (e.g., 25 mg Er³⁺) | Affects column capacity and resolution | Optimal load ensures efficient separation. osti.gov | osti.gov |
| Flow Rate | Varied (e.g., 1.2 mL/min) | Impacts separation time and resolution | Optimized flow rate balances speed and efficiency. researchgate.netresearchgate.net | researchgate.netresearchgate.net |
| Resin Type | Cation exchange resins (e.g., Dowex 50W-X8, BioRad AG 50W-X8, Dionex CS-3) | Different resins have varying capacities and selectivities | Specific resins are effective for lanthanide separation. unlv.eduresearchgate.netosti.gov | unlv.eduresearchgate.netosti.gov |
Studies have shown that optimizing the α-HIBA concentration and pH is critical for achieving high separation factors between Tm and Er. researchgate.netresearchgate.net The use of gradient elution, where the eluent concentration or pH is gradually changed, can further enhance the separation resolution. harvardapparatus.com
Extraction Chromatography Techniques
Extraction chromatography is another powerful technique employed for the separation of lanthanides, including the Tm/Er pair. researchgate.net This method combines the selectivity of solvent extraction with the ease of operation of column chromatography. triskem-international.com It involves a stationary phase consisting of an extractant impregnated onto an inert support material, and a mobile phase, typically an aqueous solution. triskem-international.com
Various extractants have been investigated for lanthanide separations using extraction chromatography. For the separation of Tm from Er, extractants that exhibit differential complexation or partitioning behavior between the two elements are utilized. While the provided search results specifically highlight ion exchange with α-HIBA for Tm/Er separation, extraction chromatography resins like those impregnated with acidic organophosphorous extractants such as HDEHP (bis(2-ethylhexyl) phosphoric acid) or HEHEHP (bis(2-ethylhexyl) hydrogen phosphate) are known to be effective for lanthanide separations and have been used for neighboring lanthanides like Ho/Er. mdpi.com The principle involves the selective extraction of one lanthanide over the other into the stationary phase based on differences in their distribution coefficients, allowing for their separation as the mobile phase passes through the column.
Purification Strategies and Decontamination Factor Analysis
Following the initial separation of ¹⁷¹Tm from the irradiated erbium target, further purification steps are often necessary to achieve the desired radioisotopic and chemical purity. researchgate.netoecd-nea.org This is particularly important for applications requiring high-purity ¹⁷¹Tm, such as the preparation of nuclear targets for cross-section measurements. researchgate.netrero.ch Purification strategies aim to remove residual amounts of the target material (Er), other radioisotopic impurities produced during irradiation (e.g., other Er isotopes, activation products from impurities in the target material), and chemical impurities introduced during the separation process (e.g., complexing agents). researchgate.netnih.gov
Decontamination factor (DF) is a key metric used to evaluate the efficiency of a separation or purification step. It is defined as the ratio of the initial concentration or activity of an impurity to its final concentration or activity after the separation process. A high decontamination factor indicates effective removal of the impurity.
Studies on Tm/Er separation using ion exchange chromatography with α-HIBA have reported significant decontamination factors for erbium. For a mock 500-mg target containing 17.9 mg thulium, a single pass-through at room temperature using a cation exchange method with α-HIBA achieved a decontamination factor of 1.4(4) × 10⁵ with 68.9(3)% recovery of Tm, or a decontamination factor of 5.82(7) × 10³ with 95.4(3)% recovery. researchgate.netosti.gov This demonstrates the effectiveness of ion exchange chromatography in achieving high purity of the ¹⁷¹Tm product from the bulk erbium target.
Additional purification steps may involve further ion exchange passes or the use of different chromatographic systems to remove specific impurities. For example, after separation from erbium using α-HIBA, a subsequent step using a different resin and eluent, such as nitric acid on an LN resin, can be employed to remove residual complexing agents and other contaminants from the thulium fraction. unlv.edunih.gov
Regeneration and Re-use of Target Materials
The target material, typically enriched ¹⁷⁰Er, is often expensive. Therefore, the regeneration and re-use of the irradiated target material after the separation of ¹⁷¹Tm is an important consideration for the economic viability of ¹⁷¹Tm production. researchgate.net Regeneration involves recovering the remaining erbium from the process waste streams in a form suitable for re-irradiation.
After the separation of ¹⁷¹Tm, the bulk of the erbium target material remains on the ion exchange column or in the raffinate of the extraction process, depending on the specific method used. Strategies for regeneration involve eluting the remaining erbium from the separation system and processing it back into a suitable chemical form, such as erbium oxide (Er₂O₃), which is commonly used as a target material for neutron irradiation. rero.ch
The regeneration process needs to be efficient in recovering the erbium and also ensure that any residual radioactivity from long-lived impurities is below acceptable levels for handling and re-irradiation. While the provided search results mention the regeneration of valuable and expensive target material after the separation of the medical radiolanthanide researchgate.net and the recycling procedure for irradiated ¹⁶⁰Gd targets ethz.ch, specific detailed procedures for the regeneration and re-use of irradiated erbium targets for ¹⁷¹Tm production are not extensively described in the provided snippets. However, the principle involves recovering the separated erbium fraction, purifying it if necessary, and converting it back into the desired target form for subsequent irradiation cycles.
Advanced Research Applications of Erbium 171 in Nuclear Science
Radiometric Tracing Methodologies in Non-Biological Systems
Radiometric tracing is a technique that uses radioactive isotopes to track the flow and distribution of substances in physical or chemical systems. The suitability of a radioisotope for tracing depends on its half-life, the type and energy of the radiation it emits, and its chemical behavior.
Erbium-171, with a half-life of 7.516 hours, is potentially suitable for short-term tracing studies in non-biological systems where processes occur over several hours to a day. Its decay via beta particle emission allows for its detection using appropriate instruments. Potential, though not widely documented, applications could exist in materials science to study phenomena such as diffusion, mixing efficiency, or the kinetics of chemical reactions. For instance, a component labeled with ¹⁷¹Er could be introduced into a molten metal alloy or a chemical reactor, and its distribution could be monitored by taking samples over time and measuring their beta activity. The relatively short half-life ensures that the material does not remain radioactive for an extended period, simplifying handling and disposal. However, because ¹⁷¹Er is a pure beta emitter, its use in tracing is often limited to applications where direct sampling is feasible, as beta particles are less penetrating than gamma rays.
Table 1: Nuclear Properties of this compound Relevant to Radiometric Tracing
| Property | Value |
|---|---|
| Half-life | 7.516 hours |
| Decay Mode | Beta (β⁻) |
| Max. Beta Energy | 1.59 MeV |
Nuclear Reaction Studies and Cross-Section Measurements
The probability of a specific nuclear reaction occurring is quantified by its cross-section, a crucial parameter in nuclear physics. This compound is produced via the neutron capture reaction of the stable isotope Erbium-170 (¹⁷⁰Er). The study of the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction cross-section is vital for several fields of research.
Measurements of this cross-section have been performed for decades, utilizing various techniques and neutron sources. These experiments typically involve irradiating a sample of enriched ¹⁷⁰Er with neutrons of a specific energy (e.g., thermal neutrons) and then measuring the resulting radioactivity of the ¹⁷¹Er produced. By knowing the neutron flux, the number of target atoms, and the measured activity, the cross-section can be calculated. Discrepancies between different experimental values have historically driven further research to improve measurement accuracy.
Table 2: Selected Reported Thermal Neutron Capture Cross-Sections for the ¹⁷⁰Er(n,γ)¹⁷¹Er Reaction
| Author(s) / Source | Year | Cross-Section (barns) |
|---|---|---|
| Barnes | 1954 | 8.0 ± 1.0 |
| Vertebnyi et al. | 1968 | 9.6 ± 1.0 |
| Mughabghab | 1984 | 8.6 ± 0.6 |
| Knopf & Waschkowski | 1997 | 9.0 ± 0.8 |
The elements heavier than iron are predominantly formed in stars through neutron capture processes, known as the slow (s-process) and rapid (r-process) processes. The s-process involves the gradual capture of neutrons by stable isotopes, building up heavier elements along the valley of beta stability.
Accurate neutron capture cross-section data for isotopes like ¹⁷⁰Er are essential inputs for s-process nucleosynthesis models. lnhb.fr These models aim to reproduce the observed abundances of elements in the universe. The reaction rate of ¹⁷⁰Er(n,γ)¹⁷¹Er directly influences the flow of nucleosynthesis in the rare earth region. Furthermore, the decay product of ¹⁷¹Er is Thulium-171 (¹⁷¹Tm), an unstable isotope with a 1.92-year half-life. ¹⁷¹Tm is a key "branching point" in the s-process path; depending on the neutron density and temperature in the star, it can either capture another neutron or beta decay. lnhb.fraps.org The competition between these two paths significantly affects the final abundance of heavier isotopes, including those of Ytterbium and Lutetium. lnhb.fr Therefore, precise knowledge of the ¹⁷⁰Er cross-section helps constrain the physical conditions within stars where these elements are forged.
Erbium is an important material in nuclear technology, where it is used as a burnable poison in nuclear fuel and as a control rod material. wikipedia.org Burnable poisons are materials with high neutron absorption cross-sections that are included in the reactor core to control reactivity. As the fuel is consumed, the poison is also "burned up," helping to maintain a more constant power output over the fuel's lifetime.
Development and Calibration of Radiation Detection Systems
The accurate calibration of radiation detectors is fundamental to their use in any scientific, medical, or industrial application. This process typically involves using radioactive sources with well-known radiation energies and emission probabilities.
While this compound is a pure beta emitter, its decay product, Thulium-171, provides a useful source of low-energy gamma rays. ¹⁷¹Er decays with a 7.516-hour half-life into ¹⁷¹Tm, which has a much longer half-life of 1.92 years. A sample of ¹⁷¹Er effectively acts as a generator for ¹⁷¹Tm. After a day or two, the ¹⁷¹Er will have mostly decayed, leaving a relatively pure source of ¹⁷¹Tm.
As ¹⁷¹Tm decays to stable Yttthis compound, it emits beta particles and a characteristic gamma ray with an energy of 66.7 keV. This well-defined, low-energy gamma peak is useful for the energy and efficiency calibration of high-resolution gamma-ray spectrometers, such as High-Purity Germanium (HPGe) detectors, in the low-energy region. Calibrating detectors in this region is crucial for applications in environmental monitoring, nuclear medicine, and materials analysis.
Table 3: Decay Chain Properties for ¹⁷¹Er Calibration Application
| Isotope | Half-Life | Primary Emissions | Key Gamma Ray for Calibration |
|---|---|---|---|
| ¹⁷¹Er | 7.516 hours | β⁻ | None |
| ¹⁷¹Tm (Daughter) | 1.92 years | β⁻, γ | 66.7 keV |
Fundamental Studies in Ultracold Quantum Gases and Atomic Physics using Erbium Isotopes (General Erbium research context)
In the field of atomic physics, researchers use lasers and magnetic fields to cool clouds of atoms to temperatures near absolute zero, creating states of matter like Bose-Einstein Condensates (BECs) and degenerate Fermi gases. These ultracold quantum gases provide a pristine environment to study fundamental quantum mechanics and simulate complex many-body systems.
Erbium is an element of exceptional interest in this field due to its unique atomic properties. It is a lanthanide with a highly complex electronic structure and, most importantly, the largest magnetic moment of any element that has been laser-cooled to quantum degeneracy. This strong magnetic character leads to long-range, anisotropic dipole-dipole interactions between the atoms. These dipolar interactions are fundamentally different from the short-range contact interactions that dominate in most other ultracold atomic gases, giving rise to novel and exotic quantum phenomena.
The existence of multiple stable isotopes, both bosonic (with integer spin) and fermionic (with half-integer spin), makes erbium an incredibly versatile tool. Researchers can create BECs with the bosonic isotopes or explore the physics of strongly interacting Fermi gases with the fermionic isotope. This isotopic richness allows for the study of quantum statistics and the creation of dipolar quantum mixtures. While these studies use stable erbium isotopes, not radioactive ¹⁷¹Er, they form a critical part of the advanced nuclear and atomic science research context for the element erbium as a whole.
Table 4: Stable Isotopes of Erbium Used in Ultracold Atom Research
| Isotope | Natural Abundance (%) | Nuclear Spin | Statistics |
|---|---|---|---|
| ¹⁶²Er | 0.14% | 0 | Boson |
| ¹⁶⁴Er | 1.61% | 0 | Boson |
| ¹⁶⁶Er | 33.6% | 0 | Boson |
| ¹⁶⁷Er | 22.95% | 7/2 | Fermion |
| ¹⁶⁸Er | 26.8% | 0 | Boson |
Future Directions and Emerging Research Avenues for Erbium 171
Refinement of Production Routes for Enhanced Purity and Specific Activity
The primary production method for Erbium-171 is through neutron capture by the stable isotope Erbium-170 (¹⁷⁰Er). tandfonline.com The reaction is represented as:
¹⁷⁰Er + n → ¹⁷¹Er + γ
Future research in this area is concentrated on optimizing this process to yield ¹⁷¹Er with higher purity and specific activity. Key areas of development include:
Advanced Isotope Separation Techniques: While the initial production yields a mixture of erbium isotopes, achieving high purity is crucial for many applications. Electromagnetic isotope separation, a technique that separates isotopes based on their mass-to-charge ratio, is a promising route for isolating ¹⁷¹Er from other erbium isotopes and potential impurities. quantummetrology.de
Resonance Ionization Laser Ion Sources: The use of resonance ionization laser ion sources can significantly enhance the selectivity of the production process. By tuning lasers to specific electronic transitions of ¹⁷¹Er, it is possible to selectively ionize and then extract this isotope, leading to a product with very high specific activity. buyisotope.com This method has shown success in the production of other high-specific-activity lanthanides and is a key area of research for ¹⁷¹Er. quantummetrology.de
| Production Parameter | Current Method | Future Refinement | Benefit |
| Production Reaction | ¹⁷⁰Er(n,γ)¹⁷¹Er | Optimization of neutron flux and irradiation time | Increased yield |
| Purity Enhancement | Chemical separation | Electromagnetic Isotope Separation | Higher isotopic purity |
| Specific Activity | Limited by co-produced isotopes | Resonance Ionization Laser Ion Sources | Significantly higher specific activity |
Advanced Spectroscopic Techniques for Elucidating Fine Nuclear Structure Details
A detailed understanding of the nuclear structure of ¹⁷¹Er is fundamental to predicting its behavior and identifying new applications. As a deformed, heavy nucleus, its structure is complex. Advanced spectroscopic techniques are being developed and applied to unravel the intricate details of its energy levels, spin, and parity.
High-Resolution Gamma-Ray Spectroscopy: This technique allows for the precise measurement of the energies of gamma rays emitted during the decay of excited states of ¹⁷¹Er. By analyzing the gamma-ray spectrum, a detailed level scheme can be constructed, providing insights into the collective and single-particle nature of the nucleus. cern.ch
Laser Spectroscopy: High-resolution laser spectroscopy performed on atomic beams of erbium isotopes can determine the isotope shifts and hyperfine structures. kns.org These measurements provide crucial information about the changes in the mean-square charge radii of the nucleus and its electromagnetic moments, offering a sensitive probe of the nuclear shape and the distribution of protons within the nucleus. kns.org
In-Gas-Jet Laser Spectroscopy: This emerging technique allows for high-resolution measurements on rare isotopes produced at radioactive ion beam facilities. It has been successfully applied to erbium isotopes and holds promise for detailed studies of the nuclear properties of ¹⁷¹Er. iaea.org
| Spectroscopic Technique | Information Obtained | Relevance to ¹⁷¹Er |
| Gamma-Ray Spectroscopy | Energy levels, transition probabilities | Construction of a detailed nuclear level scheme |
| Laser Spectroscopy | Isotope shifts, hyperfine structure | Determination of nuclear charge radii and moments |
| In-Gas-Jet Laser Spectroscopy | High-resolution spectra of rare isotopes | Detailed study of nuclear properties of short-lived states |
Development of More Comprehensive Theoretical Models for Heavy Deformed Nuclei
The experimental data obtained from advanced spectroscopy provides the necessary input and benchmarks for the development of more sophisticated theoretical models to describe the structure of heavy, deformed nuclei like ¹⁷¹Er. These models are essential for understanding the underlying nuclear forces and for predicting the properties of nuclei far from stability.
The Nilsson Model: This model treats the nucleus as a deformed potential, which is a more realistic representation for nuclei like ¹⁷¹Er than the spherical shell model. iaea.organl.gov It has been successful in explaining the single-particle states in deformed nuclei. iaea.orgaps.org Future work will focus on refining the parameters of the model to better reproduce the experimental data for ¹⁷¹Er and its neighbors. nqisrc.org
The Interacting Boson Model (IBM): The IBM describes the collective properties of nuclei by treating pairs of nucleons as bosons. iphy.ac.cn This model is particularly well-suited for describing the vibrational and rotational modes of deformed nuclei. polito.itresearchgate.net Ongoing research aims to extend the IBM to provide a more detailed description of the complex interplay between collective and single-particle excitations in nuclei such as ¹⁷¹Er. erbium.atresearchgate.net
| Theoretical Model | Core Concept | Application to ¹⁷¹Er |
| Nilsson Model | Deformed nuclear potential | Description of single-particle energy levels |
| Interacting Boson Model (IBM) | Nucleon pairs as interacting bosons | Modeling of collective rotational and vibrational states |
Exploration of Novel Applications in Fundamental Physics and Materials Science (excluding biomedical)
Beyond its established, albeit limited, roles, ¹⁷¹Er is at the forefront of emerging research in fundamental physics and materials science.
Quantum Information Science: Erbium-doped materials are being investigated for their potential in quantum communication and quantum computing. polito.iterbium.at The specific properties of erbium ions, including their optical transitions in the telecommunications C-band, make them promising candidates for spin-photon interfaces. While much of this research has focused on stable erbium isotopes, the unique nuclear spin of ¹⁷¹Er (I=5/2) could offer new possibilities for encoding and manipulating quantum information.
Solid-State Physics Research: The large magnetic moment of erbium atoms makes them ideal for studying dipolar quantum gases. The fermionic nature of ¹⁷¹Er, due to its non-zero nuclear spin, makes it a candidate for creating degenerate Fermi gases and exploring novel quantum matter.
Neutron Capture Cross-Section Measurements: Accurate measurements of the neutron capture cross-section of ¹⁷¹Er are important for nuclear astrophysics and for the design of advanced nuclear reactors. Erbium is considered as a neutron absorber in nuclear fuel, and precise data for all its isotopes are necessary for accurate reactor modeling. iaea.org New experimental platforms are being developed to measure these cross-sections with higher precision. iaea.org
| Research Area | Application of ¹⁷¹Er | Potential Impact |
| Quantum Information | Dopant in materials for quantum communication | Development of long-distance quantum networks |
| Solid-State Physics | Creation of dipolar quantum gases | Understanding of novel quantum many-body systems |
| Nuclear Data | Target for neutron capture cross-section measurements | Improved models of stellar nucleosynthesis and reactor physics |
Q & A
Q. What key physical properties of Erbium-171 make it suitable for quantum computing applications?
this compound’s nuclear spin state (I = 1/2) and long coherence times under cryogenic conditions are critical for quantum memory and qubit applications. Methodologically, isotopic purity must be verified using mass spectrometry (e.g., sector-field MS) to avoid contamination from other Erbium isotopes (e.g., Er-172, Er-170) . Regulatory limits for handling radioactive isotopes (e.g., 100 µCi for Er-171) should guide lab safety protocols .
Q. Which experimental techniques are standard for characterizing this compound in solid-state systems?
X-ray diffraction (XRD) and neutron scattering are used to analyze lattice incorporation, while optically detected magnetic resonance (ODMR) quantifies spin coherence. Ensure raw data (e.g., XRD peaks) are archived in appendices, with processed data (e.g., lattice constants) in the main text to maintain clarity . Statistical precision in measurements (e.g., ±0.01 Å for lattice parameters) must align with instrument resolution .
Q. What safety protocols are mandated for handling this compound in laboratory settings?
Adhere to radiation safety guidelines (e.g., <100 µCi usage limits) and institutional review board (IRB) approvals for hazardous materials. Document shielding requirements and waste disposal procedures in the experimental section, referencing regulatory tables for isotope-specific thresholds .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported relaxation times for this compound across studies?
Conduct a meta-analysis of experimental conditions (e.g., temperature, magnetic field stability) and apply error-propagation models to identify systematic biases. Replicate studies using identical crystal hosts (e.g., YAG or CaF₂) and publish raw datasets with uncertainty margins (e.g., ±5% for T₁ measurements) to enable cross-validation .
Q. What strategies optimize this compound’s quantum coherence in doped crystals?
Adjust lattice parameters via strain engineering (e.g., epitaxial growth on mismatched substrates) and validate using Raman spectroscopy. Computational models (DFT or Monte Carlo simulations) should predict doping sites, with experimental verification via hyperfine splitting measurements . Report crystal growth conditions (e.g., temperature gradients) in supplementary materials to ensure reproducibility .
Q. How should multi-method validation be structured for studying this compound’s hyperfine interactions?
Combine electron paramagnetic resonance (EPR), Mössbauer spectroscopy, and ab initio calculations to correlate spin-orbit coupling data. Discrepancies between methods require error-source analysis (e.g., instrumental calibration drift or sample inhomogeneity) and iterative refinement of experimental protocols .
Methodological Guidelines
Q. What statistical frameworks are recommended for analyzing this compound’s isotopic abundance in mixed samples?
Use Bayesian inference to deconvolute mass spectrometry peaks, incorporating prior data on natural isotopic ratios. Report confidence intervals (e.g., 95% CI) and validate with reference materials (e.g., NIST SRM 4325) .
Q. How can isotopic contamination be minimized during this compound purification?
Implement laser isotope separation (LIS) with wavelength-tuned diode lasers (e.g., 401 nm for Er-171). Post-purification, validate purity via gamma spectroscopy and include contamination thresholds (e.g., <0.1% Er-172) in the methods section .
Data Management & Reproducibility
Q. What metadata standards ensure reproducibility in this compound quantum optics experiments?
Follow FAIR principles (Findable, Accessible, Interoperable, Reusable): document laser power stability (±1%), cryostat temperature profiles, and magnetic shielding specifications. Use structured repositories like Zenodo to archive raw spectra and calibration curves .
Q. How should conflicting results in this compound’s cross-section measurements be addressed?
Perform a sensitivity analysis varying beam energies (e.g., 10–50 keV) and detector geometries. Publish full uncertainty budgets, including systematic errors (e.g., detector dead time) and statistical fluctuations, in line with IUPAC guidelines .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
